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Compound of Interest

Compound Name: Heptane-1,2,7-triol

Cat. No.: B1591789

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Scientific literature on heptane-1,2,7-triol is notably scarce. This document
compiles all available information from chemical databases and supplier specifications. Due to
the limited primary research, a comprehensive review with extensive experimental data and
established biological pathways is not currently possible. This guide serves to consolidate the
existing foundational knowledge.

Introduction and Chemical Identity

Heptane-1,2,7-triol is a tri-hydroxyl organic compound belonging to the heptane family.[1] Its
structure consists of a seven-carbon aliphatic chain with hydroxyl (-OH) groups located at the
first, second, and seventh carbon positions.[1] The presence of these three hydroxyl groups
makes the molecule significantly more polar and hydrophilic compared to its parent alkane,
heptane.[1] This polarity and the capacity for hydrogen bonding are expected to result in a
higher boiling point and melting point than non-hydroxylated heptanes.[1]

While specific applications are not well-documented in peer-reviewed literature, its structure
suggests potential utility as a building block in the synthesis of more complex molecules.[1] It
could also find use in the formulation of surfactants, plasticizers, or other specialty chemicals.

[1]

Physicochemical and Spectroscopic Data
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Detailed experimental data for heptane-1,2,7-triol is limited. The following tables summarize

information gathered from chemical databases and supplier catalogs.

Table 1: Chemical Identifiers and Properties

Property Value Source
CAS Number 37939-50-7 [1]12]
Molecular Formula C7H1603 [1][2]13]
Molecular Weight 148.20 g/mol [1112]
SMILES c(ccc(co)o)ceo [1][2]
InChl=1/C7H1603/c8-5-3-1-2-
InChl [1]
4-7(10)6-9/h7-10H,1-6H2
Purity >95.0% (GC) [1]
White or Colorless to Light
Appearance yellow powder to lump to clear [1]
liquid
Table 2: Predicted Physicochemical Data
Property Value Source
Topological Polar Surface Area
60.69 A2 [2]
(TPSA)
LogP -0.1077 [2]
Hydrogen Bond Donors 3 [2]
Hydrogen Bond Acceptors 3 [2]
Rotatable Bonds 6 [2]

Synthesis and Experimental Protocols
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A detailed, validated, and published experimental protocol for the synthesis of heptane-1,2,7-
triol is not available in the current body of scientific literature. However, general methods for
the synthesis of polyols can be considered as potential routes.

Potential Synthetic Approaches:

Polyols are organic compounds containing multiple hydroxyl groups.[4] General synthetic
strategies for polyols that could theoretically be adapted for heptane-1,2,7-triol include:

e Reduction of corresponding carbonyl or carboxyl compounds: A suitable precursor with
ketone, aldehyde, or ester functional groups at the desired positions could be reduced to the
corresponding triol.

o Hydroxylation of alkenes: A heptene derivative with double bonds at appropriate locations
could undergo dihydroxylation reactions.

e Ring-opening of epoxides: The reaction of epoxides with multifunctional alcohols is a
common method for producing polyether polyols.[4][5]

Hypothetical Experimental Workflow for Polyol Synthesis:

The following diagram illustrates a generalized workflow for the synthesis and purification of a
polyol, which would be applicable to heptane-1,2,7-triol.

Caption: Generalized workflow for the synthesis and characterization of a polyol.

Biological Activity and Signaling Pathways

There is currently no published research detailing the biological activity, mechanism of action,
or any associated signaling pathways for heptane-1,2,7-triol. In silico predictions and
experimental screening would be required to determine any potential pharmacological effects.

Logical Relationship for Investigating Biological Activity:

Should research into the biological effects of heptane-1,2,7-triol be undertaken, the following
logical progression of experiments would be a standard approach.

Caption: Logical workflow for the discovery and development of a bioactive compound.
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Conclusion and Future Directions

Heptane-1,2,7-triol is a chemical entity with defined physical and chemical properties available
primarily through chemical suppliers and databases. A significant gap exists in the scientific
literature regarding its synthesis, characterization, and biological activity. Future research
should focus on:

o Development and publication of a robust synthetic protocol.
e Thorough spectroscopic characterization (NMR, IR, MS) of the purified compound.
e Broad-spectrum screening for biological activity to identify potential therapeutic applications.

This foundational work is necessary before more in-depth studies, such as the elucidation of
signaling pathways or use in drug development, can be pursued.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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